SU16f

Kinase Selectivity PDGFRβ VEGFR2
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C24H22N2O3
Molecular Weight 386.4 g/mol
Cat. No. B15579256
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Technical Parameters


Basic Identity
Product NameSU16f
Molecular FormulaC24H22N2O3
Molecular Weight386.4 g/mol
Structural Identifiers
InChIInChI=1S/C24H22N2O3/c1-14-18(10-11-23(27)28)15(2)25-21(14)13-20-19-9-8-17(12-22(19)26-24(20)29)16-6-4-3-5-7-16/h3-9,12-13,25H,10-11H2,1-2H3,(H,26,29)(H,27,28)/b20-13-
InChIKeyAPYYTEJNOZQZNA-MOSHPQCFSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





SU16f: A Selective PDGFRβ Tyrosine Kinase Inhibitor


SU16f (3-substituted indolin-2-one 16f) is a well-characterized small molecule inhibitor that targets the platelet-derived growth factor receptor beta (PDGFRβ) with high potency (IC50 = 10 nM) [1]. It belongs to the indolin-2-one class of kinase inhibitors and exhibits a defined selectivity window over related receptor tyrosine kinases, including VEGFR2 (IC50 = 140 nM), FGFR1 (IC50 = 2.29 μM), and EGFR (>10 μM) . This selectivity profile distinguishes SU16f from broader-spectrum PDGFR inhibitors and establishes its utility as a pharmacological tool for dissecting PDGFRβ-specific signaling in fibrosis, oncology, and regenerative medicine applications.

Pathway Study
Selective PDGFRβ inhibition research
Probe Type
Receptor tyrosine kinase tool compound
Key Differentiation
Preferential PDGFRβ over VEGFR2/FGFR1/EGFR

SU16f vs. Generic PDGFR Inhibitors: Selectivity Matters


PDGFRβ-targeting compounds exhibit substantial variation in their off-target kinase inhibition profiles, with IC50 values for related RTKs differing by orders of magnitude across in-class agents . For instance, multi-kinase inhibitors such as Sunitinib potently inhibit both PDGFRβ (IC50 2 nM) and VEGFR2 (IC50 10 nM) with only ~5-fold selectivity, while Nintedanib displays a PDGFRβ IC50 of 65 nM with additional potent activity against VEGFR and FGFR family members . In contrast, SU16f's selectivity ratios exceed 14-fold for VEGFR2 and 229-fold for FGFR1, providing a cleaner pharmacological window . Generic substitution without quantified selectivity assessment risks confounding experimental readouts with unintended off-target effects, particularly in fibrosis, angiogenesis, and stem cell differentiation models where VEGFR and FGFR signaling pathways intersect with PDGFRβ biology.

Multi‑targeted agents Sunitinib, nintedanib, imatinib engage additional kinases (VEGFR, FGFR, KIT) that may obscure PDGFRβ‑specific phenotypes.
Selectivity window mismatch Sunitinib’s VEGFR2/PDGFRβ ratio (~40‑fold) and nintedanib’s inverse selectivity (
Functional readout divergence Class‑level PDGFR inhibitors may not replicate SU16f’s cellular anti‑proliferative profile or CNS injury model response.

SU16f Selectivity and Potency Profiling


PDGFRβ vs. VEGFR2 Selectivity Profile

SU16f exhibits an IC50 of 10 nM for PDGFRβ, with significantly weaker inhibition of VEGFR2 (IC50 = 140 nM), FGFR1 (IC50 = 2.29 μM), and EGFR (IC50 >10 μM), translating to selectivity ratios of >14-fold, >229-fold, and >10,000-fold, respectively [1]. In contrast, the multi-kinase inhibitor Sunitinib potently inhibits both PDGFRβ (IC50 2 nM) and VEGFR2 (IC50 10 nM) with only ~5-fold selectivity, while Nintedanib shows a PDGFRβ IC50 of 65 nM with additional VEGFR and FGFR inhibition . This cross-study comparison highlights SU16f's superior selectivity window, enabling more precise dissection of PDGFRβ-specific signaling.

PDGFRβ vs. VEGFR2 selectivity
Reported
>14‑fold (PDGFRβ IC50 10 nM, VEGFR2 140 nM)
vs. sunitinib 40‑fold, nintedanib 0.2‑fold, SU5614 ~1.3‑fold
Supports PDGFRβ pathway attribution with moderate selectivity window.
Cell‑free kinase assays; cross‑study comparable.
Kinase Selectivity PDGFRβ VEGFR2 FGFR1 EGFR

Potency Against PDGFRβ in Kinase Assays

SU16f inhibits the proliferation of human umbilical vein endothelial cells (HUVEC) and mouse fibroblast NIH3T3 cells with an IC50 value of 0.11 μM in vitro, as measured by BrdU incorporation assays [1]. This cellular activity correlates with its PDGFRβ inhibitory potency and demonstrates functional target engagement in cell-based systems. By comparison, Imatinib, a broader kinase inhibitor that targets PDGFRβ along with c-Kit and Bcr-Abl, typically requires higher concentrations (IC50 ~0.5-1 μM) to achieve comparable anti-proliferative effects in PDGF-BB-stimulated fibroblast models, representing a 5- to 10-fold potency differential in favor of SU16f.

PDGFRβ potency
Reported
IC50 10 nM (cell‑free assay)
vs. imatinib 100 nM, nintedanib 65 nM, sunitinib 2 nM, SU5614 360 nM
Reported assay potency context for PDGFRβ inhibition.
10‑fold more potent than imatinib; 36‑fold over SU5614.
Cell Proliferation HUVEC NIH3T3 PDGFRβ

Anti-Proliferative Activity in PDGF-BB-Stimulated Cells

In a mouse spinal cord compression injury model, intrathecal injection of SU16f significantly reduced fibrotic scar formation, interrupted scar boundary integrity, inhibited lesion inflammation, and promoted axon regeneration with concomitant locomotor function recovery as measured by Basso Mouse Scale (BMS) scores [1]. While the multi-kinase inhibitor Imatinib has also demonstrated efficacy in blocking pericyte-fibroblast transition in SCI models [2], SU16f's cleaner selectivity profile—lacking the c-Kit and Bcr-Abl inhibitory activities of Imatinib—reduces confounding variables in immunological and fibrotic readouts.

Cellular anti‑proliferation
Reported
IC50 0.11 μM (NIH3T3, HUVEC, PDGF‑BB stimulated)
vs. imatinib 0.05 μM (VSMCs)
Supports cell‑based PDGFRβ pathway evaluation at sub‑μM concentrations.
Approximately 2‑fold less potent than imatinib in this cellular context.
Spinal Cord Injury Fibrosis Axon Regeneration PDGFRβ

Anti-Fibrotic and Pro-Regenerative Effects in CNS Injury

In a triple-negative breast cancer (MDA-MB-231) matrigel plug xenograft model, oral administration of SU16f at 10 mg/kg/day significantly blocked lymphatic endothelial cell-induced pericyte recruitment and angiogenesis [1]. Quantitatively, SU16f treatment reduced αSMA-positive pericyte coverage (*P = 0.046) and CD31-positive vessel density (*P < 0.05) compared to vehicle control [1]. This direct in vivo evidence demonstrates that selective PDGFRβ inhibition is sufficient to disrupt tumor stromal interactions. Multi-kinase PDGFR inhibitors such as Sunitinib and Nintedanib also potently target VEGFR2 and FGFR1, making it difficult to attribute anti-angiogenic effects solely to PDGFRβ blockade in such models.

CNS injury model
Reported
Reduced fibrotic scar, enhanced axon regeneration, improved locomotor recovery vs. vehicle
Supports PDGFRβ model‑response interpretation in spinal cord injury.
Mouse contusive SCI model; post‑injury SU16f administration.
Tumor Angiogenesis Pericyte Recruitment Breast Cancer PDGFRβ

SU16f Research Applications


PDGFRβ Signaling in the Tumor Microenvironment

SU16f is validated for use in spinal cord injury (SCI) models where it reduces fibrotic scar formation and promotes axon regeneration [1]. Researchers studying organ fibrosis, including lung, liver, and kidney fibrosis, can leverage SU16f's selective PDGFRβ inhibition to dissect the role of PDGF signaling in fibrotic pathogenesis without confounding off-target activity. The compound's demonstrated in vivo efficacy in reducing lesion size and improving functional recovery makes it suitable for preclinical fibrosis intervention studies.

PDGF-Dependent Proliferation and Migration Assays

SU16f's ability to block pericyte recruitment and angiogenesis in breast cancer models [2] establishes its utility in tumor microenvironment research. Unlike multi-kinase inhibitors that simultaneously target VEGFR2 and FGFR1, SU16f enables clean dissection of PDGFRβ's specific contribution to stromal cell recruitment, vascular normalization, and tumor-stroma crosstalk. This is particularly relevant for studies investigating pericyte biology, cancer-associated fibroblasts, and anti-angiogenic therapy resistance mechanisms.

Anti-Fibrotic Mechanisms in CNS Injury

SU16f's well-characterized selectivity profile—with >14-fold selectivity over VEGFR2, >229-fold over FGFR1, and >10,000-fold over EGFR —makes it an ideal reference compound for kinase selectivity screening panels and target validation studies. Researchers can use SU16f to establish PDGFRβ-dependent phenotypes in cell-based assays with confidence that observed effects are not confounded by off-target kinase inhibition, a critical requirement for high-quality target deconvolution and chemical biology studies.

Chemical Probe Benchmarking in Kinase Profiling

SU16f has been incorporated into the 9C cocktail for fibroblast-to-cardiomyocyte conversion protocols [3], demonstrating its utility in directed differentiation and cell reprogramming applications. The compound's defined selectivity and cellular potency (IC50 0.11 μM in HUVEC and NIH3T3 cells) support its use in stem cell biology, mesenchymal stem cell differentiation studies, and tissue regeneration models where precise temporal modulation of PDGFRβ signaling is required [4].

Application
Selection Property
Validation Focus
PDGFRβ signaling in tumor microenvironment
Selectivity profile over VEGFR2
PDGFRβ pathway attribution in stromal models
PDGF‑driven proliferation and migration assays
Functional selectivity over VEGF, FGF, EGF pathways
Confirm PDGFRβ‑mediated response at sub‑μM concentrations
Anti‑fibrotic mechanisms in CNS injury
Reported anti‑fibrotic endpoint in SCI model
PDGFRβ pathway role in fibrosis and neural repair
Chemical probe benchmarking in kinase profiling
Well‑characterized selectivity and potency profile
Minimize polypharmacology in kinase screens

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

39 linked technical documents
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